Cas no 105996-22-3 (Heptanedioic acid, 2-(1-oxoheptyl)-, diethyl ester)

• Product Name: Heptanedioic acid, 2-(1-oxoheptyl)-, diethyl ester
• CAS No: 105996-22-3
• MF: C₁₈H₃₂O₅
• MW: 328.443686485291
• CID: 1168043
• Update Time: 2024-07-26

Heptanedioic acid, 2-(1-oxoheptyl)-, diethyl ester Chemical and Physical Properties

Names and Identifiers

• Heptanedioic acid, 2-(1-oxoheptyl)-, diethyl ester
• Heptanedioic acid, 2-(1-oxoheptyl)-, 1,7-diethyl ester

• Inchi： 1S/C18H32O5/c1-4-7-8-9-13-16(19)15(18(21)23-6-3)12-10-11-14-17(20)22-5-2/h15H,4-14H2,1-3H3
• InChI Key： IDUUVGSZDXGQIN-UHFFFAOYSA-N
• SMILES： C(OCC)(=O)C(C(=O)CCCCCC)CCCCC(OCC)=O

Computed Properties

• Exact Mass: 328.22506

Experimental Properties

• Density: 0.994±0.06 g/cm3(Predicted)
• Boiling Point: 411.5±35.0 °C(Predicted)
• PSA: 69.67
• pka: 11.63±0.59(Predicted)